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Compound of Interest

Compound Name: 2,2' 5-Trimethoxybenzophenone
CAS No.: 32938-33-3
Cat. No.: B8675176

Get Quote

Executive Summary & Chemical Profile[1][2]

2,2',5-Trimethoxybenzophenone (CAS: 65517-27-3) is a tri-substituted diarylketone
characterized by its electron-rich aromatic rings and specific oxygenation pattern. Unlike
generic benzophenones used as photo-initiators, this molecule serves as a high-value "pre-
organized" synthon. Its ortho-ortho' methoxy substitution pattern pre-disposes the molecule for
intramolecular cyclization, making it an indispensable precursor for 9-xanthenyl derivatives.

Chemical Identity
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Property Specification
2,5-dimethoxyphenyl)(2-

IUPAC Name ( yphenyl)
methoxyphenyl)methanone

Molecular Formula C16H1604

Molecular Weight 272.30 g/mol

2,2'-Dimethoxy motif (Cyclization trigger); 5-
Key Structural Feature ] )
Methoxy motif (Functional handle)

Soluble in DCM, THF, Ethyl Acetate; Limited

Solubility Profile o
solubility in water.[1]

Core Application: Synthesis of Xanthenylamide
(XAL) Peptide Handles[3]

The most authoritative application of 2,2',5-Trimethoxybenzophenone is its role as the
starting material for Fmoc-XAL (Xanthenylamide) handles. These linkers are critical in Solid-
Phase Peptide Synthesis (SPPS) for generating peptide amides.

The Mechanistic Pathway

The synthesis relies on the "unmasking" of the ortho-methoxy groups to trigger cyclization,
converting the flexible benzophenone into a rigid xanthone core.

o Friedel-Crafts Assembly: The benzophenone is constructed via the acylation of 1,4-
dimethoxybenzene with o-anisoyl chloride.

e Regioselective Cyclization: Under acidic conditions (or utilizing pyridine hydrochloride), the 2
and 2' methoxy groups undergo demethylation and dehydration to form the central pyran
ring.

» Functional Differentiation: The remaining methoxy group (originally at the 5-position)
becomes the 2-position on the xanthone ring. This is crucial because it allows for subsequent
hydrolysis to a phenol, which serves as the attachment point for the linker arm (e.g., valeric
acid derivative).
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Protocol: Benzophenone to Xanthenyl Handle

Note: This protocol synthesizes the core xanthone scaffold.

Reagents: 2,2',5-Trimethoxybenzophenone, Pyridine Hydrochloride, Acetic Anhydride.

Demethylation/Cyclization: Charge a pressure vessel with 2,2',5-Trimethoxybenzophenone
(1.0 eq) and Pyridine Hydrochloride (10.0 eq).

e Heating: Heat to 200-210°C for 4—6 hours. The harsh conditions drive the dual
demethylation and thermodynamic cyclization to 2-hydroxyxanthone.

o Chemo-selectivity Note: While all methoxy groups are susceptible to cleavage, the
formation of the stable aromatic xanthone ring drives the reaction. The 5-OMe is cleaved
to an -OH, which is essential for the next step.

e Workup: Quench the melt in ice-water/HCI. Filter the precipitate.[2][3]

e Reduction (Activation): The resulting 2-hydroxyxanthone is reduced (using NaBHa or
Zn/NaOH) to 2-hydroxyxanthydrol, the direct precursor to the XAL linker.

Peplide Synthesis Handles (XAL),

Step 1: Assembly

Step 2: Cyclization & Activation

Pyridine HCI

AICI3, DCM
Friedel-Crafts

Click to download full resolution via product page

Module 2: Access to Bioactive Xanthone Scaffolds
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Beyond peptide chemistry, this benzophenone is a gateway to "privileged" xanthone structures
used in oncology and antimicrobial research. The 2,2',5-substitution pattern allows access to 2-
oxygenated xanthones, which are analogues of natural products like Lichexanthone or
Griseofulvin precursors.

Oxidative Cyclization Pathways

Researchers can utilize milder, oxidative conditions to affect cyclization without stripping all
alkyl groups, preserving the methoxy maotif for structure-activity relationship (SAR) studies.

o Method: Palladium-catalyzed intramolecular oxidative coupling.

 Utility: Produces 2-methoxyxanthone directly, avoiding the harsh pyridine hydrochloride
conditions that yield the phenol. This retains lipophilicity, often required for cell-permeable
drug candidates.

Grignard & Organolithium Additions

The ketone carbonyl is highly deactivated by the electron-donating methoxy groups. However,
it remains susceptible to nucleophilic attack by potent organometallics, yielding
Triarylmethanols.

o Application: Synthesis of trityl-like protecting groups or dye precursors.

» Protocol Insight: Due to steric hindrance from the ortho-methoxy groups (positions 2 and 2),
addition reactions require higher temperatures or activation of the carbonyl (e.g., with CeCls,
Luche conditions) to proceed in high yield.

Experimental Validation & Quality Control

To ensure the integrity of the 2,2',5-Trimethoxybenzophenone intermediate before committing
to expensive steps (like peptide synthesis), the following QC parameters must be met.

Analytical Standard Table
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Test Acceptance Criteria Methodological Note

Critical to avoid isomeric
HPLC Purit > 98.0% impurities (e.qg., 2,4,5-isomer
% p g
which fail to cyclize correctly.

0 ~3.6-3.8 ppm. Integration
1H NMR 3 distinct -OCHs singlets 3:3:3. Absence of -OH broad

peaks.

Sharp range indicates

Melting Point 92-95°C ) ]
crystalline purity.
) Check for residual Friedel-
Residual Solvent < 500 ppm
Crafts solvents (DCM, CSz2).
References

e Barany, G., et al. (1994).Xanthenylamide handle for use in peptide synthesis. US Patent
5,306,562. Link

o Primary source for the synthesis of the XAL handle starting

e Sousa, M. E., & Pinto, M. M. (2005).Synthesis of Xanthones: An Overview. Current Medicinal
Chemistry, 12(21), 2447-2479. Link

o Comprehensive review covering the cyclization mechanisms of benzophenones to
xanthones.

e Grover, P. K., Shah, G. D., & Shah, R. C. (1955).Xanthones. Part IV. A new synthesis of
hydroxyxanthones.[4][5] Journal of the Chemical Society, 3982-3985. Link

o Foundational text on the "Grover, Shah, and Shah" reaction utilized for benzophenone
cyclization.[6]

o El-Seedi, H. R., et al. (2010).Prehistoric peyote use: Alkaloid analysis and radiocarbon dating
of archaeological specimens of Lophophora from Texas. Journal of Ethnopharmacology
(Contextual reference for natural product extraction/synthesis workflows). Link

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS5306562A%2Fen
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F16181146%2F
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra18647e
https://wiredspace.wits.ac.za/server/api/core/bitstreams/46244e8d-dd71-4ba3-9790-e03be645994f/content
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F1955%2Fjr%2Fjr9550003982
https://sigarra.up.pt/ffup/pt/conteudos_service.conteudos_cont?pct_id=56799&pv_cod=234a2CI9aJla
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F16043288%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8675176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Cited for context on extraction and analysis of methoxy-substituted arom

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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